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Compound of Interest

Compound Name: 2,4-Difluoro-D-Phenylalanine

Cat. No.: B152282 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,4-Difluoro-D-Phenylalanine. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

Chemical and Physical Properties:

Property Value

Molecular Formula C₉H₉F₂NO₂[1][2][3]

Molecular Weight 201.17 g/mol [1][2][3]

Appearance White to off-white powder[4]

Melting Point 224 °C[5]

Storage Temperature 2 - 8 °C[1][6][7]

Hazard Information:

While a specific Safety Data Sheet (SDS) for 2,4-Difluoro-D-Phenylalanine was not located,

data for similar fluorinated phenylalanine compounds indicate potential hazards. Similar

compounds are known to cause skin and eye irritation and may cause respiratory irritation.[8]

[9][10] Therefore, it is crucial to handle 2,4-Difluoro-D-Phenylalanine with appropriate

precautions to minimize exposure.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2,4-Difluoro-D-Phenylalanine, particularly in its powdered form.

Body Part PPE Recommendation Specifications

Respiratory N95 or N100 respirator[11]

Required when handling the

powder outside of a certified

chemical fume hood or glove

box to prevent inhalation of

airborne particles.[12]

Hands
Chemical-resistant gloves

(Nitrile)

Double-gloving is

recommended, especially for

prolonged handling.[11][13]

Change gloves every 30-60

minutes or immediately if

contaminated.[11]

Eyes
Chemical safety goggles and

face shield

A face shield should be worn in

addition to goggles when there

is a significant risk of splashing

or powder aerosolization.[13]

Body
Laboratory coat or chemical-

resistant apron

A flame-resistant lab coat

should be worn at all times.[13]

Feet Closed-toe shoes
Shoes should be made of a

non-porous material.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ventilation: All handling of powdered 2,4-Difluoro-D-Phenylalanine should be conducted in

a certified chemical fume hood or a glove box to minimize inhalation exposure.[13]
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Work Area: Designate a specific area for handling this compound. Ensure the work surface is

clean and uncluttered.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower and

eyewash station before beginning work.

2. Weighing and Aliquoting:

Tare a suitable container (e.g., glass vial) on an analytical balance inside the fume hood.

Carefully transfer the desired amount of 2,4-Difluoro-D-Phenylalanine powder using a

clean spatula. Avoid generating dust.

Close the primary container immediately after dispensing.

Clean any spills on the balance or work surface promptly with a damp cloth or paper towel,

which should then be disposed of as hazardous waste.

3. Dissolution:

Add the desired solvent to the container with the weighed powder.

Gently swirl or vortex the mixture to dissolve the compound. If necessary, use a sonicator.

Ensure the container is capped during dissolution to prevent splashes or aerosol generation.

4. Post-Handling:

Decontaminate all surfaces and equipment used with an appropriate solvent and cleaning

agent.

Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield, lab

coat, inner gloves, and finally, goggles and respirator outside the work area.

Wash hands thoroughly with soap and water after removing all PPE.[11]

Disposal Plan
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Proper disposal of 2,4-Difluoro-D-Phenylalanine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Unused or contaminated 2,4-Difluoro-D-Phenylalanine powder should be collected in a

clearly labeled, sealed container for hazardous waste.

Contaminated consumables such as gloves, weighing paper, and paper towels must also

be placed in a designated hazardous waste container.[13]

Liquid Waste:

Solutions containing 2,4-Difluoro-D-Phenylalanine should be collected in a labeled,

sealed container for halogenated organic waste.

Do not mix with incompatible waste streams.[13]

Waste Segregation: All waste containing fluorinated compounds must be segregated and

clearly labeled.[13]

Disposal Method: All waste must be disposed of through your institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.

Thermal treatment or incineration by a specialized facility is a common method for the

destruction of fluorinated organic compounds.[14][15]
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Caption: Workflow for handling 2,4-Difluoro-D-Phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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